Cas no 1552515-97-5 (7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 1552515-97-5
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 5251371
• Update Time: 2025-08-04

7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine
• Z1575269742

• Inchi： 1S/C9H11ClN4O/c1-3-4-6-5-7(10)14-8(11-6)12-9(13-14)15-2/h5H,3-4H2,1-2H3
• InChI Key： HWFQZMDAFKWPCV-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCC)=NC2=NC(=NN21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine

7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1552515-97-5, commonly referred to as 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a [1,2,4]triazolo[1,5-a]pyrimidine core with substituents at positions 7 (chloro), 2 (methoxy), and 5 (propyl). These substituents play a crucial role in modulating the molecule's pharmacokinetic properties and bioactivity.

Recent studies have highlighted the importance of 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine as a potential lead compound in drug discovery. Researchers have focused on its ability to inhibit specific kinase enzymes, which are key players in various cellular signaling pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in the progression of several cancers. The chloro and methoxy groups at positions 7 and 2 were found to significantly enhance the molecule's binding affinity to the kinase active site.

Moreover, the propyl group at position 5 contributes to the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems. This structural feature also facilitates the formation of hydrogen bonds with target proteins, further enhancing its bioavailability. The combination of these properties makes 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine a promising candidate for the development of anti-cancer therapies.

In addition to its kinase inhibitory activity, this compound has also been investigated for its anti-inflammatory and anti-proliferative effects. A 2023 study conducted by researchers at the University of California revealed that 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine significantly reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine involves a multi-step process that typically begins with the preparation of a pyrimidine derivative. The introduction of the triazole ring is achieved through a click chemistry reaction involving azides and alkynes under copper catalysis. Subsequent functionalization steps are carried out to introduce the chloro and methoxy groups at specific positions on the molecule. The final product is purified using chromatographic techniques to ensure high purity levels suitable for biological testing.

From an analytical standpoint, 7-Chloro-2-methoxy-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm the molecular structure and provide insights into its conformational flexibility and stability under various conditions. Additionally, computational modeling studies have been employed to predict the molecule's binding modes with target proteins and assess its druggability.

Looking ahead, 7-Chloro-2-methoxy-5-propyl-[1,2,a]-triazolo[1,a]-pyrimidine holds great promise for further exploration in preclinical studies. Its unique combination of bioactivity and pharmacokinetic properties makes it an attractive candidate for drug development pipelines targeting cancer and inflammatory diseases. As research continues to uncover new insights into its mechanism of action and therapeutic potential